Cas no 1261576-82-2 (6-chloro-3-methylpyridin-2-ol)

• Product Name: 6-chloro-3-methylpyridin-2-ol
• CAS No: 1261576-82-2
• MF: C₆H₆ClNO
• MW: 143.570940494537
• MDL: MFCD18415708
• CID: 829374
• PubChem ID: 58513882
• Update Time: 2025-11-02

6-chloro-3-methylpyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-methylpyridin-2(1H)-one
• 6-chloro-3-methyl-1H-pyridin-2-one
• 6-Chloro-3-Methyl-2(1H)-pyridinone
• 6-CHLORO-2-HYDROXY-3-METHYLPYRIDINE
• 6-chloro-3-methylpyridin-2-ol
• AB75750
• AK119575
• AM806580
• KB-248381
• AKOS016010608
• DTXSID10729351
• MFCD23701655
• DB-333417
• AKOS022182039
• AS-40778
• CS-0338155
• SCHEMBL17703484
• 2(1H)-Pyridinone, 6-chloro-3-methyl-
• SCHEMBL12125855
• 1261576-82-2

• MDL： MFCD18415708
• Inchi： 1S/C6H6ClNO/c1-4-2-3-5(7)8-6(4)9/h2-3H,1H3,(H,8,9)
• InChI Key： ZUOBGUJWZCQOCS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C(N1)=O

Computed Properties

• Exact Mass: 143.0137915g/mol
• Monoisotopic Mass: 143.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (7.9 g/l) (25 º C),

Additional information on 6-chloro-3-methylpyridin-2-ol

Introduction to 6-chloro-3-methylpyridin-2-ol (CAS No. 1261576-82-2)

6-chloro-3-methylpyridin-2-ol, identified by the Chemical Abstracts Service registry number CAS No. 1261576-82-2, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic organic molecule, featuring a pyridine core with chloro and methyl substituents, has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry. The compound's unique electronic and steric properties make it a valuable scaffold for designing novel bioactive molecules.

The structural motif of 6-chloro-3-methylpyridin-2-ol consists of a six-membered aromatic ring containing nitrogen, which is a characteristic feature of pyridine derivatives. The presence of a chloro group at the 6-position and a methyl group at the 3-position introduces distinct reactivity patterns, enabling various functionalization strategies. These modifications are crucial for fine-tuning the pharmacokinetic and pharmacodynamic profiles of drug candidates derived from this compound.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives, particularly those with halogenated substituents. The chloro group in 6-chloro-3-methylpyridin-2-ol enhances its ability to participate in nucleophilic aromatic substitution reactions, facilitating the synthesis of more complex molecules. This reactivity has been leveraged in the development of new therapeutic agents targeting various disease pathways.

One of the most compelling aspects of 6-chloro-3-methylpyridin-2-ol is its role as a key intermediate in the synthesis of bioactive compounds. Researchers have utilized this scaffold to develop molecules with antimicrobial, anti-inflammatory, and anticancer properties. For instance, recent studies have demonstrated that derivatives of this compound exhibit promising activity against resistant bacterial strains, highlighting its significance in addressing emerging infectious diseases.

The agrochemical industry has also recognized the potential of 6-chloro-3-methylpyridin-2-ol as a precursor for novel pesticides and herbicides. Its structural features allow for the development of compounds that can interact selectively with biological targets in plants and pests, thereby improving crop protection strategies. This aligns with the global demand for sustainable agricultural practices that enhance yield while minimizing environmental impact.

From a synthetic chemistry perspective, 6-chloro-3-methylpyridin-2-ol serves as a versatile building block for constructing more complex heterocyclic systems. The combination of chloro and methyl groups provides multiple sites for further functionalization, enabling chemists to explore diverse chemical space. This flexibility has been instrumental in generating novel molecular architectures with tailored biological activities.

Recent advancements in computational chemistry have further enhanced our understanding of the interactions between 6-chloro-3-methylpyridin-2-ol and biological targets. Molecular modeling studies have revealed insights into how this compound binds to enzymes and receptors, providing critical information for rational drug design. These computational approaches are complemented by experimental validations, ensuring that hypotheses about molecular interactions are rigorously tested.

The development of new synthetic methodologies has also contributed to the growing interest in 6-chloro-3-methylpyridin-2-ol. Catalytic processes that facilitate efficient transformations at specific positions within the pyridine ring have enabled faster and more scalable synthesis of derivatives. Such innovations are essential for bridging the gap between laboratory-scale discoveries and industrial applications.

In conclusion, 6-chloro-3-methylpyridin-2-ol (CAS No. 1261576-82-2) represents a promising compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity patterns make it an invaluable tool for medicinal chemists and agrochemists alike. As research continues to uncover new therapeutic possibilities and sustainable agricultural solutions, the importance of this compound is likely to grow further.